Cas no 71366-28-4 (5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo-)

5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo- structure
71366-28-4 structure
Product Name:5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo-
CAS No:71366-28-4
MF:C6H8N2O4
MW:172.138721466064
CID:564905
PubChem ID:194385
Update Time:2025-04-19

5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo-
    • homoibotenic acid
    • 3-(3-Oxo-2,3-dihydro-1,2-oxazol-5-yl)alanine
    • 5-isoxazolepropanoic acid, alpha-amino-2,3-dihydro-3-oxo-
    • PDSP2_001449
    • CHEMBL9907
    • DTXSID70991698
    • PDSP1_001465
    • alpha-amino-3-hydroxy-5-isoxazole-propionic acid
    • 5-Isoxazolepropanoic acid, alpha-amino-2,3-dihydro-3-oxo-, (+-)-
    • (R)-HIBO
    • 2-amino-3-(3-oxo-1,2-oxazol-5-yl)propanoic acid
    • 3-(3-Hydroxy-1,2-oxazol-5-yl)alanine
    • SCHEMBL5303367
    • 2-Amino-3-(3-oxo-2,3-dihydroisoxazol-5-yl)propanoic acid
    • 71366-28-4
    • Inchi: 1S/C6H8N2O4/c7-4(6(10)11)1-3-2-5(9)8-12-3/h2,4H,1,7H2,(H,8,9)(H,10,11)
    • InChI Key: PEHXWVXZPICGAV-UHFFFAOYSA-N
    • SMILES: O1C(=CC(N1)=O)CC(C(=O)O)N

Computed Properties

  • Exact Mass: 172.04844
  • Monoisotopic Mass: 172.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.6
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 101.65
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent